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Compound of Interest

Compound Name: Stearidonoyl glycine

Cat. No.: B15544484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers in optimizing the delivery of stearidonoyl glycine to cells in

culture.

Frequently Asked Questions (FAQs)
Q1: What is stearidonoyl glycine and what are its physical properties?

Stearidonoyl glycine is an N-acyl amino acid, consisting of the omega-3 polyunsaturated fatty

acid stearidonic acid linked to a glycine molecule.[1] It is structurally related to other bioactive

lipids like endocannabinoids.[2] Its properties are summarized in the table below.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15544484?utm_src=pdf-interest
https://www.benchchem.com/product/b15544484?utm_src=pdf-body
https://www.benchchem.com/product/b15544484?utm_src=pdf-body
https://www.benchchem.com/product/b15544484?utm_src=pdf-body
https://www.caymanchem.com/product/9000327/stearidonoyl-glycine
https://pmc.ncbi.nlm.nih.gov/articles/PMC2914466/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15544484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₀H₃₁NO₃ [1]

Molecular Weight 333.5 g/mol [1]

Purity ≥98% [1]

Formulation
Typically supplied as a solution

in ethanol.
[1]

Storage
Store at -20°C for long-term

stability (≥ 2 years).
[1]

Q2: What are the known cellular targets of stearidonoyl glycine?

While research is ongoing, N-acyl amino acids like stearidonoyl glycine are known to interact

with several cellular targets. The primary identified receptor for the closely related N-

arachidonoyl glycine (NAGly) is the G protein-coupled receptor 18 (GPR18).[3][4][5]

Additionally, some N-acyl amino acids have been shown to modulate the activity of large-

conductance calcium-activated potassium (BKCa) channels.[2][6][7]

Q3: In what solvents is stearidonoyl glycine soluble?

Stearidonoyl glycine exhibits poor solubility in aqueous solutions like PBS. It is more soluble

in organic solvents. The table below provides solubility data from commercial suppliers.

Solvent Solubility Source

Ethanol 30 mg/mL [1]

DMSO 20 mg/mL [1]

DMF 30 mg/mL [1]

PBS (pH 7.2) 1 mg/mL [1]

Q4: What is a good starting concentration for in vitro experiments?
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The optimal concentration of stearidonoyl glycine will be cell-type and assay-dependent. For

the related compound N-arachidonoyl glycine (NAGly), EC₅₀ values for GPR18 activation in

HEK293 cells have been reported in the nanomolar range.[8] A good starting point for dose-

response experiments would be to test a range of concentrations from low nanomolar to low

micromolar (e.g., 1 nM to 10 µM). It is crucial to perform a dose-response curve to determine

the optimal concentration for your specific experimental setup.

Experimental Protocols
Protocol 1: Preparation of Stearidonoyl Glycine Stock and Working Solutions

This protocol provides a general method for preparing stearidonoyl glycine solutions for cell

culture experiments.

Materials:

Stearidonoyl glycine (provided in ethanol)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, serum-free cell culture medium

Sterile microcentrifuge tubes

Procedure:

Prepare a High-Concentration Stock Solution:

Stearidonoyl glycine is often supplied in ethanol. If you need to use a different solvent for

your stock, you can carefully evaporate the ethanol under a gentle stream of nitrogen and

then resuspend the lipid in DMSO to a concentration of 10-20 mg/mL.[1]

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into small volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

Store the aliquots at -20°C.
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Prepare a Working Solution:

On the day of the experiment, thaw an aliquot of the DMSO stock solution at room

temperature.

Prepare an intermediate dilution of the stock solution in serum-free cell culture medium. It

is critical to add the DMSO stock to the medium while vortexing to prevent precipitation of

the lipid.

Further dilute the intermediate solution to the final desired concentrations in your complete

cell culture medium (containing serum, if applicable). The final concentration of DMSO in

the culture medium should be kept low, typically ≤0.1%, to avoid solvent-induced

cytotoxicity.

Stock Solution Preparation

Working Solution Preparation

Stearidonoyl Glycine in Ethanol Evaporate Ethanol (Nitrogen Stream) Dissolve in DMSO
(10-20 mg/mL) Aliquot and Store at -20°C

Thaw DMSO Stock

Day of Experiment

Prepare Intermediate Dilution
in Serum-Free Medium (Vortexing)

Prepare Final Dilutions
in Complete Medium
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Caption: GPR18 signaling pathway activated by N-acyl glycines.

BKCa Channel Activation

Some fatty acids and their derivatives can directly modulate the activity of BKCa channels. This

modulation can occur independently of changes in intracellular calcium or membrane voltage,
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suggesting a direct interaction with the channel protein or the surrounding lipid membrane. [6]
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Caption: Direct modulation of BKCa channels by lipid molecules.

General Experimental Workflow for Assessing Cellular Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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